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Compound of Interest

Compound Name: CVT-5440
CAS No.: 531506-64-6
Cat. No.: B1669357

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of
CVT-5440, a selective A(2B) adenosine receptor antagonist. The information is intended for
use in a research laboratory setting.

Introduction

CVT-5440 is a potent and selective antagonist of the A(2B) adenosine receptor, a G-protein
coupled receptor involved in various physiological and pathophysiological processes. Due to its
role in inflammation and other cellular responses, the A(2B) receptor is a target of interest in
drug development. Accurate and reproducible preparation of CVT-5440 solutions is critical for
reliable experimental outcomes in in-vitro and in-vivo studies.

Chemical Properties and Storage

A summary of the key chemical properties of CVT-5440 is provided in the table below.
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Property Value

8-[4-[[5-(3-Methoxyphenyl)-1,2,4-oxadiazol-3-

Chemical Name ylImethoxy]phenyl]-1,3-dipropyl-7H-purine-2,6-
dione

Molecular Formula C27H28N60s

Molecular Weight 516.55 g/mol

Appearance Solid powder

Solubility Soluble in DMSO, not in water.[1]

Storage Store at -20°C.[1]

Signaling Pathway of the A(2B) Adenosine Receptor

CVT-5440 acts as an antagonist to the A(2B) adenosine receptor. Understanding the signaling
pathway of this receptor is crucial for designing and interpreting experiments. The A(2B)
receptor is primarily coupled to Gs and Gq proteins. Upon activation by its endogenous ligand,
adenosine, the receptor initiates downstream signaling cascades that can include the activation
of adenylyl cyclase, leading to an increase in intracellular cyclic AMP (CAMP) and subsequent
protein kinase A (PKA) activation. It can also signal through phospholipase C (PLC), resulting
in the generation of inositol triphosphate (IP3) and diacylglycerol (DAG), which in turn modulate
intracellular calcium levels and activate protein kinase C (PKC). These pathways can ultimately
influence gene transcription and cellular responses. As an antagonist, CVT-5440 blocks the
binding of adenosine to the A(2B) receptor, thereby inhibiting these downstream signaling
events.
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Weigh CVT-5440 Powder

:

Add Anhydrous DMSO

:

Vortex/Sonicate to Dissolve

:

Aliguot into Single-Use Tubes

Store at -20°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application Notes and Protocols for CVT-5440].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669357/docs#application-notes-and-protocols-for-
cvt-5440]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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